1-(4-Ethoxyphenyl)-4-[1-(3-methylbutyl)benzimidazol-2-yl]pyrrolidin-2-one

• IUPAC Name: 1-(4-ethoxyphenyl)-4-[1-(3-methylbutyl)benzimidazol-2-yl]pyrrolidin-2-one
• InChI: InChI=1S/C24H29N3O2/c1-4-29-20-11-9-19(10-12-20)27-16-18(15-23(27)28)24-25-21-7-5-6-8-22(21)26(24)14-13-17(2)3/h5-12,17-18H,4,13-16H2,1-3H3
• InChI Key: KIDUMMINDRZJGG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2CC(CC2=O)C3=NC4=CC=CC=C4N3CCC(C)C
• Molecular Formula: C24H29N3O2
• Molecular Weight: 391.5 g/mol

Description

1-(4-Ethoxyphenyl)-4-[1-(3-methylbutyl)benzimidazol-2-yl]pyrrolidin-2-one is a chemical compound that has gained significant attention in scientific research. It is a member of the benzimidazole family, which is known for its diverse biological activities. This compound has been synthesized through various methods and has shown promising results in various scientific applications.

Scientific Research Applications

Synthesis and Biological Activity

A series of new pyrrole derivatives have been designed as chemical analogs to 1,4-dihydropyridines drugs to develop future new calcium channel blockers. These derivatives were synthesized through a one-pot reaction, demonstrating promising biological activity and low acute toxicity (Ivan et al., 2021). This suggests potential therapeutic applications, particularly in cardiovascular diseases.

Molecular Structures and Cytotoxicity

Palladium(II) and platinum(II) complexes containing benzimidazole ligands have been synthesized as potential anticancer compounds. Their structures were elucidated using various physico-chemical techniques, and they demonstrated activity against cancer cell lines comparable to cis-platin (Ghani & Mansour, 2011). This highlights the potential for these compounds to be developed into novel cancer therapies.

Anticancer Properties of Ruthenium(II) Arene Complexes

Derivation of structure-activity relationships from the anticancer properties of ruthenium(II) arene complexes with 2-aryldiazole ligands was explored, showing that these complexes have the potential to act as multitarget agents for cancer treatment (Martínez-Alonso et al., 2014). Their ability to bind DNA and inhibit CDK1 suggests a complex mechanism of action that could be leveraged in designing more effective anticancer drugs.

Optical Properties

The synthesis and characterization of novel pyrido[1,2-a]benzimidazole derivatives were reported, with an emphasis on their optical properties. These compounds showed intense absorption and emission maxima, indicating their potential use in optical materials or fluorescent markers (Ge et al., 2011).

HIV-1 Inhibitors

Novel 1-[2-(diarylmethoxy)ethyl]-2-methyl-5-nitroimidazoles were investigated as HIV-1 non-nucleoside reverse transcriptase inhibitors, showing activity at submicromolar concentration. Some derivatives demonstrated increased activity compared to the lead compound, suggesting their potential in anti-AIDS regimens (De Martino et al., 2005).